Cas no 1903869-88-4 ([3-(dimethylamino)phenyl]-(3-quinolin-8-yloxypyrrolidin-1-yl)methanone)

• Product Name: [3-(dimethylamino)phenyl]-(3-quinolin-8-yloxypyrrolidin-1-yl)methanone
• CAS No: 1903869-88-4
• MF: C₂₂H₂₃N₃O₂
• MW: 361.436925172806
• CID: 5548930
• Update Time: 2025-05-20

[3-(dimethylamino)phenyl]-(3-quinolin-8-yloxypyrrolidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• [3-(dimethylamino)phenyl]-(3-quinolin-8-yloxypyrrolidin-1-yl)methanone

• Inchi： 1S/C22H23N3O2/c1-24(2)18-9-3-7-17(14-18)22(26)25-13-11-19(15-25)27-20-10-4-6-16-8-5-12-23-21(16)20/h3-10,12,14,19H,11,13,15H2,1-2H3
• InChI Key： IQXXVBUXCNCVES-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC(N(C)C)=C1)(N1CCC(OC2=C3C(=CC=C2)C=CC=N3)C1)=O

Additional information on [3-(dimethylamino)phenyl]-(3-quinolin-8-yloxypyrrolidin-1-yl)methanone

Introduction to [3-(dimethylamino)phenyl](3-quinolin-8-yloxypyrrolidin-1-yl)methanone (CAS No. 1903869-88-4)

[3-(dimethylamino)phenyl](3-quinolin-8-yloxypyrrolidin-1-yl)methanone is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 1903869-88-4, represents a fascinating intersection of molecular chemistry and medicinal innovation. Its unique structural features, characterized by a combination of a dimethylamino phenyl group and a quinolin-8-yloxy pyrrolidin-1-yl moiety, make it a promising candidate for further exploration in drug development and biochemical studies.

The molecular structure of [3-(dimethylamino)phenyl](3-quinolin-8-yloxypyrrolidin-1-yl)methanone is highly intricate, featuring multiple functional groups that contribute to its potential biological activity. The presence of the dimethylamino group enhances the compound's basicity, which can be crucial for interactions with acidic pharmacophores in biological systems. Meanwhile, the quinolin-8-yloxy pyrrolidin-1-yl moiety introduces a layer of complexity that may influence its solubility, metabolic stability, and overall pharmacokinetic properties.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction patterns of this compound with various biological targets. Studies suggest that [3-(dimethylamino)phenyl](3-quinolin-8-yloxypyrrolidin-1-yl)methanone may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable scaffold for developing novel therapeutic agents. For instance, its structural motif has been hypothesized to interact with enzymes involved in inflammation and oxidative stress pathways, which are implicated in a wide range of diseases.

In the realm of medicinal chemistry, the synthesis of derivatives from [3-(dimethylamino)phenyl](3-quinolin-8-yloxypyrrolidin-1-yl)methanone has been explored to optimize its pharmacological profile. By modifying specific functional groups or introducing new ones, researchers aim to enhance its potency, selectivity, and bioavailability. These efforts are supported by cutting-edge synthetic methodologies that allow for precise control over molecular architecture.

The quinolin scaffold itself is well-documented for its versatility in pharmaceutical applications. Quinoline derivatives have been widely studied for their antimicrobial, antimalarial, and anticancer properties. The incorporation of the 8-hydroxyquinoline moiety in [3-(dimethylamino)phenyl](3-quinolin-8-yloxypyrrolidin-1-yl)methanone not only leverages these established properties but also introduces new possibilities through its interaction with the pyrrolidinone ring. This combination may lead to novel mechanisms of action that could be exploited for therapeutic intervention.

Moreover, the dimethylamino phenyl group contributes to the compound's ability to cross the blood-brain barrier, which is a critical factor for central nervous system (CNS) drug discovery. This feature makes [3-(dimethylamino)phenyl](3-quinolin-8-yloxypyrrolidin-1-yl)methanone a promising candidate for developing treatments targeting neurological disorders such as Alzheimer's disease, Parkinson's disease, and depression.

Current research is also focusing on understanding the metabolic fate of this compound. By employing techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, scientists are gaining insights into how [3-(dimethylamino)phenyl](3-quinolin-8-yloxypyrrolidin-1-yl)methanone is processed within living systems. This information is vital for predicting potential side effects and designing more effective drug candidates.

The development of high-throughput screening (HTS) platforms has further accelerated the exploration of [3-(dimethylamino)phenyl](3-quinolin-8-yloxypyrrolidin-1-yl)methanone's potential applications. These platforms allow for rapid testing of large libraries of compounds against various biological targets, enabling researchers to identify promising leads with greater efficiency. The integration of machine learning algorithms into HTS processes has further enhanced the precision and speed of these screenings.

In conclusion, [3-(dimethylamino)phenyl](3-quinolin-8-yloxypyrrolidin-1-yl)methanone (CAS No. 1903869-88-4) represents a compelling area of study in chemical and pharmaceutical research. Its unique structural features and potential biological activities make it a valuable scaffold for developing novel therapeutic agents. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing medical science.